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Compound of Interest

Compound Name: Flutropium

Cat. No.: B1209967

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Flutropium bromide in a laboratory setting. Adherence to these procedures is critical to ensure
personnel safety and mitigate potential occupational hazards associated with this potent
anticholinergic compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Flutropium bromide is an anticholinergic agent that requires careful handling to prevent
accidental exposure.[1][2] Inhalation, ingestion, or skin contact can lead to adverse effects. The
primary hazards include eye irritation, and potential systemic effects typical of anticholinergic
compounds, such as dry mouth, blurred vision, and dizziness.[3]

The following Personal Protective Equipment (PPE) is mandatory when handling Flutropium
bromide.

Table 1: Personal Protective Equipment (PPE) for Handling Flutropium Bromide
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Protection Type Specific Recommendations Standard

Chemical-impermeable gloves o
EU Directive 89/686/EEC, EN

Hand Protection (e.g., Nitrile) inspected before 374

use.

) Tightly fitting safety goggles
Eye/Face Protection o i EN 166 (EU) or NIOSH (US)
with side-shields.

Ski d Bod Fire/flame resistant and
in and Bo _
’ impervious clothing; lab coat.

Use in a well-ventilated area. If

exposure limits may be
Respiratory exceeded or irritation is -

experienced, a full-face

respirator is required.

Operational Plan for Safe Handling

A systematic approach to handling Flutropium bromide is essential to minimize exposure risk.
The following step-by-step guide outlines the key operational procedures.

2.1. Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from sources of ignition.[4]

2.2. Preparation and Handling

¢ All handling of Flutropium bromide powder should be conducted in a designated area, such
as a chemical fume hood, to avoid dust formation and inhalation.[4]

e Wear all prescribed PPE as detailed in Table 1.

e Avoid contact with skin and eyes.[4]
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e Use non-sparking tools to prevent ignition.[4]

e Wash hands thoroughly after handling.

2.3. Experimental Use

o Ensure adequate ventilation throughout the experiment.[4]

o Keep containers closed when not in use.

o Be aware of the potential for electrostatic discharge and take appropriate precautions.[4]

Disposal Plan

Proper disposal of Flutropium bromide and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

o Waste Flutropium Bromide: Dispose of as hazardous chemical waste in accordance with
local, state, and federal regulations. Do not dispose of down the drain.

» Contaminated Materials: All disposable PPE (gloves, etc.), weighing papers, and other
contaminated materials should be collected in a designated, sealed hazardous waste
container.

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., ethanol)
and dispose of the rinsate as hazardous waste.

Emergency Procedures
In the event of an accidental exposure, immediate action is necessary.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash skin with soap and water. Seek
medical attention if irritation persists.
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« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Quantitative Data Summary

The following table summarizes key quantitative data for Flutropium bromide.

Table 2: Quantitative Data for Flutropium Bromide

Property Value Reference
Molecular Formula C24H29BrFNO3 [1]
Molecular Weight 478.39 g/mol [1]
Melting Point 192-193 °C (decomposes) [1]

830 mg/kg (male), 740 mg/k
LD50 (Oral, Rat) okg ( ) 9 [1]

(female)

16.4 mg/kg (male), 18.4 mg/k
LD50 (Intravenous, Rat) okg ) 99 [1]
(female)

Personal Protective Equipment (PPE) Selection
Workflow

The following diagram illustrates the decision-making process for selecting the appropriate PPE
when handling Flutropium bromide.
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PPE Selection Workflow for Flutropium Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Flutropium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209967#personal-protective-equipment-for-
handling-flutropium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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